Cas no 6623-59-2 (1,2-dichloro-4-ethylbenzene)
1,2-Dichloro-4-ethylbenzene is a chlorinated aromatic compound with the molecular formula C₈H₈Cl₂. It features a benzene ring substituted with two chlorine atoms at the 1- and 2-positions and an ethyl group at the 4-position. This structure imparts stability and reactivity suitable for use as an intermediate in organic synthesis, particularly in the production of agrochemicals, pharmaceuticals, and specialty chemicals. Its dichloro substitution pattern enhances electrophilic aromatic substitution selectivity, while the ethyl group contributes to solubility in organic solvents. The compound is typically handled under controlled conditions due to its potential toxicity and environmental persistence. Its consistent purity and well-defined reactivity make it a reliable building block for complex chemical transformations.
1,2-dichloro-4-ethylbenzene structure
Product Name:1,2-dichloro-4-ethylbenzene
CAS No:6623-59-2
MF:C8H8Cl2
MW:175.05512046814
MDL:MFCD29092455
CID:516659
PubChem ID:244557
Update Time:2025-06-07
1,2-dichloro-4-ethylbenzene Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1,2-dichloro-4-ethyl-
- 1,2-dichloro-4-ethylbenzene
- 3,4-Dichloroethylbenzene
- 1-Ethyl-3,4-dichlor-benzol
- 3,4-Dichlorethylbenzol
- 3.4-Dichlor-1-aethyl-benzol
- 4-Aethyl-1,2-dichlor-benzol
- 4-ethyl-1,2-dichloro-benzene
- Benzene,1,2-dichloro-4-ethyl
- Benzene,2-dichloro-4-ethyl
-
- MDL： MFCD29092455
- Inchi： 1S/C8H8Cl2/c1-2-6-3-4-7(9)8(10)5-6/h3-5H,2H2,1H3
- InChI Key： LAGWZWJDSQHXQZ-UHFFFAOYSA-N
- SMILES： ClC1=C(C=CC(=C1)CC)Cl
Computed Properties
- Exact Mass: 174.00000
- Monoisotopic Mass: 174
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 103
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Density: 1.197
- Boiling Point: 212.1°C at 760 mmHg
- Flash Point: 78.1°C
- Refractive Index: 1.536
- PSA: 0.00000
- LogP: 3.55580
1,2-dichloro-4-ethylbenzene Customs Data
- HS CODE：2903999090
- Customs Data：
China Customs Code:
2903999090Overview:
2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
1,2-dichloro-4-ethylbenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-329572-0.05g |
1,2-dichloro-4-ethylbenzene |
6623-59-2 | 0.05g |
$1261.0 | 2023-09-04 | ||
| Enamine | EN300-329572-0.1g |
1,2-dichloro-4-ethylbenzene |
6623-59-2 | 0.1g |
$1320.0 | 2023-09-04 | ||
| Enamine | EN300-329572-0.25g |
1,2-dichloro-4-ethylbenzene |
6623-59-2 | 0.25g |
$1381.0 | 2023-09-04 | ||
| Enamine | EN300-329572-0.5g |
1,2-dichloro-4-ethylbenzene |
6623-59-2 | 0.5g |
$1440.0 | 2023-09-04 | ||
| Enamine | EN300-329572-1.0g |
1,2-dichloro-4-ethylbenzene |
6623-59-2 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-329572-2.5g |
1,2-dichloro-4-ethylbenzene |
6623-59-2 | 2.5g |
$2940.0 | 2023-09-04 | ||
| Enamine | EN300-329572-5.0g |
1,2-dichloro-4-ethylbenzene |
6623-59-2 | 5.0g |
$4349.0 | 2023-02-23 | ||
| Enamine | EN300-329572-10.0g |
1,2-dichloro-4-ethylbenzene |
6623-59-2 | 10.0g |
$6450.0 | 2023-02-23 | ||
| Enamine | EN300-329572-1g |
1,2-dichloro-4-ethylbenzene |
6623-59-2 | 1g |
$1500.0 | 2023-09-04 | ||
| Enamine | EN300-329572-5g |
1,2-dichloro-4-ethylbenzene |
6623-59-2 | 5g |
$4349.0 | 2023-09-04 |
1,2-dichloro-4-ethylbenzene Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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